Cas no 1806068-38-1 (Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806068-38-1
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844325
• Update Time: 2025-10-31

Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)7-6(8(11)12)4(3-16)2-5(17-7)20-10(13,14)15/h2,8H,3,16H2,1H3
• InChI Key： YFLIEAREARDDGE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(=CC=1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806068-38-1)

Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806068-38-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. The unique combination of difluoromethyl and trifluoromethoxy groups in its structure imparts distinct physicochemical properties, making it a promising candidate for further investigation.

One of the key areas of research involving this compound is its role as a building block for the synthesis of fungicides and herbicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate exhibit potent inhibitory activity against a broad spectrum of plant pathogens. The study employed molecular docking and in vitro assays to elucidate the mechanism of action, revealing that the compound disrupts key enzymatic pathways in fungal cells.

In the pharmaceutical sector, this compound has been explored for its potential as a precursor in the synthesis of kinase inhibitors. A recent preprint on bioRxiv (2024) reported the successful incorporation of the pyridine scaffold into a series of compounds targeting tyrosine kinases, which are implicated in various cancers. The researchers noted that the difluoromethyl and trifluoromethoxy groups enhanced the binding affinity and metabolic stability of the resulting inhibitors, as evidenced by in vitro and in vivo pharmacokinetic studies.

Another notable application of Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate is in the field of positron emission tomography (PET) imaging. A 2023 study in ACS Chemical Biology described the radiolabeling of this compound with fluorine-18, yielding a novel PET tracer for imaging neuroinflammation. The tracer demonstrated high specificity for activated microglia in preclinical models, suggesting its potential utility in diagnosing neurodegenerative diseases such as Alzheimer's.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of this compound. A recent review in Organic Process Research & Development (2024) highlighted the need for more efficient synthetic routes to improve yield and reduce costs. Additionally, further toxicological studies are required to assess the safety profile of its derivatives, particularly for agricultural and therapeutic applications.

In conclusion, Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806068-38-1) represents a multifaceted compound with significant potential across multiple domains. Ongoing research continues to uncover new applications and refine its synthetic and functional properties, positioning it as a valuable asset in chemical biology and medicinal chemistry.